Cas no 35712-77-7 (2,5-Piperazinedione, 3,6-bis[(1S)-1-methylpropyl]-, (3S,6S)-)

• Product Name: 2,5-Piperazinedione, 3,6-bis[(1S)-1-methylpropyl]-, (3S,6S)-
• CAS No: 35712-77-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 1472876
• PubChem ID: 7076240
• Update Time: 2025-04-20

2,5-Piperazinedione, 3,6-bis[(1S)-1-methylpropyl]-, (3S,6S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3,6-bis[(1S)-1-methylpropyl]-, (3S,6S)-
• (3S,6S)-3,6-bis[(2S)-butan-2-yl]piperazine-2,5-dione
• ZINC04026030
• cyclo(L-isoleucyl-L-isoleucyl)
• (3S,6S)-3,6-bis(S-sec-butyl)-2,5-piperazine-2,5-dione
• 35712-77-7
• DTXSID70427740

• Inchi： 1S/C12H22N2O2/c1-5-7(3)9-11(15)14-10(8(4)6-2)12(16)13-9/h7-10H,5-6H2,1-4H3,(H,13,16)(H,14,15)/t7-,8-,9-,10-/m0/s1
• InChI Key： ZRLVJNQOEORYIS-XKNYDFJKSA-N
• SMILES： O=C1[C@H]([C@@H](C)CC)NC([C@H]([C@@H](C)CC)N1)=O

Computed Properties

• Exact Mass: 226.16826
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives